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Compound of Interest

Compound Name: Vevorisertib trihydrochloride

Cat. No.: B10828103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of

Vevorisertib trihydrochloride, a potent and selective pan-AKT serine/threonine kinase

inhibitor. Given its biological activity, it is crucial to handle and dispose of this compound with

the utmost care to ensure personnel safety and environmental protection. The following

procedures are based on best practices for the disposal of potent, biologically active research

compounds, often managed as cytotoxic waste.

Chemical and Physical Properties
A summary of the known quantitative data for Vevorisertib trihydrochloride is presented

below for easy reference.

Property Value

Synonyms ARQ 751 trihydrochloride

CAS Number 1416775-08-0

Molecular Formula C₃₅H₄₁Cl₃N₈O

Molecular Weight 696.1 g/mol

Storage (Powder) 2 years at -20°C

Storage (in DMSO) 2 weeks at 4°C, 6 months at -80°C
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Experimental Protocols: Disposal of Vevorisertib
Trihydrochloride
The following step-by-step methodology outlines the recommended procedure for the disposal

of Vevorisertib trihydrochloride and associated contaminated materials.

1. Personal Protective Equipment (PPE) and Hazard Assessment:

Before handling Vevorisertib trihydrochloride, a comprehensive risk assessment should

be conducted.

Always wear appropriate PPE, including a lab coat, safety goggles, and nitrile gloves. For

handling the powder form, a properly fitted respirator may be necessary to avoid inhalation.

2. Segregation of Waste:

All waste contaminated with Vevorisertib trihydrochloride must be segregated from regular

laboratory trash.

This includes unused or expired compounds, solutions containing the compound,

contaminated consumables (e.g., pipette tips, tubes, flasks), and contaminated PPE.

3. Waste Collection and Labeling:

Solid Waste:

Place all solid waste contaminated with Vevorisertib trihydrochloride into a designated,

leak-proof, and puncture-resistant container.

This container should be clearly labeled as "Cytotoxic Waste" or "Chemical Waste for

Incineration" and include the name of the compound.

Liquid Waste:

Collect all liquid waste containing Vevorisertib trihydrochloride in a sealed, shatter-

resistant container.
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The container must be clearly labeled with "Cytotoxic Liquid Waste," the name of the

compound, and any solvents used.

Do not mix with other chemical waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Sharps Waste:

Any sharps (e.g., needles, syringes) contaminated with Vevorisertib trihydrochloride
must be disposed of in a designated sharps container that is also labeled as "Cytotoxic

Waste."

4. Decontamination of Work Surfaces:

After handling the compound, thoroughly decontaminate all work surfaces with an

appropriate cleaning agent.

All materials used for decontamination (e.g., wipes, absorbent pads) should be disposed of

as cytotoxic solid waste.

5. Final Disposal:

Store the sealed and labeled waste containers in a designated, secure area until they can be

collected by your institution's EHS or a licensed hazardous waste disposal contractor.

The primary method for the disposal of cytotoxic waste is high-temperature incineration.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Vevorisertib trihydrochloride.
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Vevorisertib Trihydrochloride Disposal Workflow
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Caption: Disposal workflow for Vevorisertib trihydrochloride.
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Disclaimer: The information provided in this guide is intended for trained laboratory personnel.

Always consult your institution's specific environmental health and safety guidelines and the

Safety Data Sheet (SDS) for Vevorisertib trihydrochloride before handling and disposal. If a

specific SDS is not available, a thorough risk assessment based on the potent biological

activity of the compound is mandatory.

To cite this document: BenchChem. [Safe Disposal of Vevorisertib Trihydrochloride: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10828103#vevorisertib-trihydrochloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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